n1-Isopropyl-n1-methylpentane-1,5-diamine

• Molecular Formula: C9H22N2
• Molecular Weight: 158.28 g/mol
• IUPAC Name: N'-methyl-N'-propan-2-ylpentane-1,5-diamine
• InChI: InChI=1S/C9H22N2/c1-9(2)11(3)8-6-4-5-7-10/h9H,4-8,10H2,1-3H3
• InChI Key: BWOCUUVSIRVZQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)CCCCCN

Description

n1-Isopropyl-n1-methylpentane-1,5-diamine: is an organic compound with the molecular formula C9H22N2 . It is a diamine, meaning it contains two amine groups, which are functional groups derived from ammonia by replacement of one or more hydrogen atoms by organic groups. This compound is used in various chemical reactions and industrial applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of n1-Isopropyl-n1-methylpentane-1,5-diamine typically involves the reaction of 1,5-diaminopentane with isopropyl and methyl groups under controlled conditions. The reaction conditions often include the use of solvents such as tetrahydrofuran (THF) and catalysts like palladium on carbon (Pd/C) to facilitate the reaction.

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale chemical reactors where the reactants are mixed and heated to specific temperatures to achieve the desired product. The process may also include purification steps such as distillation or crystallization to obtain a high-purity compound.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: n1-Isopropyl-n1-methylpentane-1,5-diamine can undergo oxidation reactions where the amine groups are converted to nitro groups.

Reduction: The compound can also be reduced to form secondary amines.

Substitution: It can participate in substitution reactions where one of the hydrogen atoms in the amine group is replaced by another functional group.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products:

Oxidation: Nitro derivatives of the original compound.

Reduction: Secondary amines.

Substitution: Various substituted amines depending on the reagent used.

Scientific Research Applications

Chemistry: n1-Isopropyl-n1-methylpentane-1,5-diamine is used as a building block in organic synthesis. It can be used to create more complex molecules for research and development purposes.

Biology: In biological research, this compound can be used to study the effects of diamines on cellular processes and enzyme activities.

Medicine: While not a common pharmaceutical agent, derivatives of this compound may be explored for potential therapeutic applications.

Industry: In industrial applications, this compound can be used in the production of polymers, resins, and other materials that require diamine components.

Mechanism of Action

The mechanism of action of n1-Isopropyl-n1-methylpentane-1,5-diamine involves its interaction with various molecular targets, primarily through its amine groups. These interactions can lead to the formation of hydrogen bonds, ionic bonds, and covalent bonds with other molecules, influencing their chemical and physical properties.

Comparison with Similar Compounds

n1-Methylpentane-1,5-diamine: Similar structure but lacks the isopropyl group.

n1-Isopropylpentane-1,5-diamine: Similar structure but lacks the methyl group.

1,5-Diaminopentane: The parent compound without any additional substituents.

Uniqueness: n1-Isopropyl-n1-methylpentane-1,5-diamine is unique due to the presence of both isopropyl and methyl groups, which can influence its reactivity and interactions with other molecules. This makes it a versatile compound in various chemical and industrial applications.